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Compound of Interest

Compound Name: Iris 7-WS carboxylic acid
CAS No.: 1356154-86-3
Cat. No.: B12057365
Get Quote
. J

Executive Summary & Immediate Action

Iris 7-WS Carboxylic Acid is a water-soluble, near-infrared (NIR) cyanine fluorophore.[1]
While often perceived as "just a dye," it carries specific environmental and handling risks.

CRITICAL SAFETY ALERT:

+ Water Hazard Class (WGK 3): This substance is classified as severely hazardous to water.
[1] Under no circumstances should this dye, even in dilute quantities, be poured down the
sink.

¢ Reactivity: The carboxylic acid moiety is a precursor for conjugation. If activated (e.g., via
EDC/NHS esters), the waste stream may possess additional reactivity hazards.

» Disposal Route: All waste must be collected for high-temperature incineration via a licensed
hazardous waste contractor.[1]

Chemical Safety Profile (E-E-A-T Assessment)
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The following data aggregates vendor safety sheets (SDS) and structural analysis of sulfonated
cyanine dyes.

Parameter Specification Operational Implication
CAS Number 1356154-86-3 Use for waste manifesting.[1]
) Standard vigilance required.[1]
Signal Word WARNING
[21[3][4]
Irritant to skin, eyes, and
Hazard Codes H315, H319, H335 )
respiratory system.
Zero-discharge policy. Strict
WGK Rating Class 3 (Severe) containment of aqueous wash
buffers.[1]
Spills spread rapidly on wet
Solubility High (Water/DMSO) surfaces; requires immediate
containment.[1]
Waste containers must be
- ) - amber or foil-wrapped to
Stability Light Sensitive

prevent unknown

photodegradation products.[1]

Disposal Procedures: The "Zero-Leak" Protocol[1]

This protocol is designed to prevent environmental release and cross-contamination of
fluorescence assays.

A. Solid Waste (Powders & Contaminated Debris)[1]

o Scope: Expired lyophilized powder, contaminated gloves, weigh boats, and paper towels.
e Protocol:

o Do not sweep dry powder.[1][5] This generates aerosolized particulates (H335 respiratory
hazard).[1]
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o Place all solid debris into a double-bagged polyethylene (PE) hazardous waste bag.
o Label as "Solid Hazardous Waste - Contains Cyanine Dye (Iris 7-WS)."[1]

o Sharps: Needles or glass slides contaminated with the dye must go into a rigid
biohazard/sharps container, not soft trash, even if not infectious.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
[1]

e Scope: Unused stock solutions, reaction supernatants, and first-wash buffers.[1]
e Segregation Logic:

o Aqueous Stream: Solutions >90% water.[1] Collect in High-Density Polyethylene (HDPE)
carboys.[1]

o Organic Stream: Solutions containing DMSO, DMF, or Methanol. Collect in solvent-
compatible carboys (check HDPE vs. Glass compatibility for specific solvent).[1]

¢ Neutralization (For Trace Decontamination ONLY):
o Note: Do not bleach the main waste stream (risk of exothermic reaction).

o For glassware rinsing: Use a 10% Sodium Hypochlorite (Bleach) solution.[1] The
hypochlorite oxidizes the polymethine bridge, destroying the fluorophore (quenching
fluorescence), but the resulting solution must still be collected as hazardous waste due to

the chlorinated byproducts.

C. Spill Management (Emergency Response)

 Isolate: Mark the area. The dye is highly visible; prevent tracking it into clean areas.
o PPE: Wear nitrile gloves, lab coat, and safety goggles.[6]
o Contain:

o Liquid: Dike with absorbent pads or vermiculite.[1][4]
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o Solid: Cover with wet paper towels (to prevent dust) before wiping.[1]

o Decontaminate: Wipe surface with 10% bleach followed by water.[1] Verify removal using a
UV/NIR light source if available (to ensure no background fluorescence remains for future
experiments).[1]

Decision Logic: Waste Stream Segregation

The following diagram illustrates the decision-making process for disposing of Iris 7-WS,
ensuring compliance with RCRA and EU regulations.
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Waste Generation:
Iris 7-WS Carboxylic Acid

Determine Physical State

Solid Waste Liquid Waste
(Gloves, Powder, Tissues) (Stocks, Buffers)

Is it Sharp?

?
(Needles, Glass) Solvent Content?

>10% Organic Mostly Aqueous
(DMSO/DMF/MeQOH) (Buffers/Water)

Rigid Sharps Container Double-Bagged
(Incineration) Hazardous Solid Waste

Organic Solvent Waste Agqueous Chemical Waste
(Halogenated/Non-Halogenated) (NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Iris 7-WS waste streams. Note the strict
prohibition of drain disposal for aqueous fractions.
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Regulatory Compliance & Classification
United States (RCRA)[1][8]

 Classification: Iris 7-WS is generally not P-listed or U-listed.[1]
e Characteristic Check:
o If dissolved in flammable solvents (Ethanol/Methanol), classify as D001 (Ignitable).[1]

o If pure or in water, it is typically classified as Non-Regulated Chemical Waste but must be
managed as hazardous due to aquatic toxicity.

o Lab Pack: Recommended disposal method is Lab Pack for incineration.[1]
European Union (REACH/CLP)[1][9]
e Waste Code (EWC):

o Pure substance: 16 05 06* (laboratory chemicals consisting of or containing hazardous

substances).[1]

o Agueous solutions: 16 10 01* (aqueous liquid wastes containing hazardous substances).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Iris 7-WS Carboxylic Acid: Safe Handling & Disposal
Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057365/docs#iris-7-ws-carboxylic-acid-safe-
handling-disposal-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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